Cas no 149370-53-6 (Meleumycin)

Meleumycin structure
Meleumycin structure
Product Name:Meleumycin
CAS No:149370-53-6
MF:C81H132N2O30
MW:1613.91020870209
CID:91897
PubChem ID:71306732
Update Time:2025-04-18

Meleumycin Chemical and Physical Properties

Names and Identifiers

    • Meleumycin
    • MELEUMYCINUM
    • Meleumycin Tablets
    • 149370-53-6
    • Inchi: 1S/C41H67NO15.C40H65NO15/c1-11-30(45)54-29-21-32(47)51-24(4)16-14-13-15-17-28(44)23(3)20-27(18-19-43)37(38(29)50-10)57-40-35(48)34(42(8)9)36(25(5)53-40)56-33-22-41(7,49)39(26(6)52-33)55-31(46)12-2;1-11-30(45)54-38-25(5)51-32(21-40(38,7)48)55-35-24(4)52-39(34(47)33(35)41(8)9)56-36-27(17-18-42)19-22(2)28(44)16-14-12-13-15-23(3)50-31(46)20-29(37(36)49-10)53-26(6)43/h13-15,17,19,23-29,33-40,44,48-49H,11-12,16,18,20-22H2,1-10H3;12-14,16,18,22-25,27-29,32-39,44,47-48H,11,15,17,19-21H2,1-10H3/b14-13+,17-15+;13-12+,16-14+/t23-,24-,25-,26+,27+,28+,29-,33+,34-,35-,36-,37+,38+,39+,40+,41-;22-,23-,24-,25+,27+,28+,29-,32+,33-,34-,35-,36+,37+,38+,39+,40-/m11/s1
    • InChI Key: HVEXHKVEVSLPCL-PYVCBIJDSA-N
    • SMILES: O([C@H]1C[C@](C)([C@H]([C@H](C)O1)OC(CC)=O)O)[C@@H]1[C@@H](C)O[C@H]([C@@H]([C@H]1N(C)C)O)O[C@@H]1[C@H]([C@@H](CC(=O)O[C@H](C)CC=CC=C[C@@H]([C@H](C)C[C@@H]1CC=O)O)OC(CC)=O)OC.O([C@H]1C[C@](C)([C@H]([C@H](C)O1)OC(CC)=O)O)[C@@H]1[C@@H](C)O[C@H]([C@@H]([C@H]1N(C)C)O)O[C@@H]1[C@H]([C@@H](CC(=O)O[C@H](C)CC=CC=C[C@@H]([C@H](C)C[C@@H]1CC=O)O)OC(C)=O)OC |t:39,41,98,100|

Computed Properties

  • Exact Mass: 1612.89000
  • Monoisotopic Mass: 1612.88649080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 32
  • Heavy Atom Count: 113
  • Rotatable Bond Count: 27
  • Complexity: 2700
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 32
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 412Ų

Experimental Properties

  • PSA: 412.10000
  • LogP: 5.14470

Meleumycin Related Literature

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